Cas no 786660-74-0 (4(1H)-Pyrimidinone,2-(hexahydro-1H-1,4-diazepin-1-yl)-6-methyl-(9CI))

4(1H)-Pyrimidinone,2-(hexahydro-1H-1,4-diazepin-1-yl)-6-methyl-(9CI) structure
786660-74-0 structure
Product Name:4(1H)-Pyrimidinone,2-(hexahydro-1H-1,4-diazepin-1-yl)-6-methyl-(9CI)
CAS No:786660-74-0
MF:C10H16N4O
MW:208.260241508484
CID:984323
Update Time:2023-11-18

4(1H)-Pyrimidinone,2-(hexahydro-1H-1,4-diazepin-1-yl)-6-methyl-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 4(1H)-Pyrimidinone,2-(hexahydro-1H-1,4-diazepin-1-yl)-6-methyl-(9CI)
    • 2-(1,4-diazepan-1-yl)-6-methyl-1H-pyrimidin-4-one
    • MLS001209146
    • 2-[1,4]Diazepan-1-yl-6-methyl-3H-pyrimidin-4-one
    • HMS2816D13
    • SMR000525041
    • BB 0247146
    • 2-[1,4]Diazepan-1-yl-6-methyl-3H-pyrimidin- 4-one
    • 2-(1,4-diazepan-1-yl)-6-methyl-3,4-dihydropyrimidin-4-one
    • 4(1h)-pyrimidinone,2-(hexahydro-1h-1,4-diazepin-1-yl)-6-methyl-
    • CID 135417614
    • 4(3H)-Pyrimidinone, 2-(hexahydro-1H-1,4-diazepin-1-yl)-6-methyl-
    • Inchi: 1S/C10H16N4O/c1-8-7-9(15)13-10(12-8)14-5-2-3-11-4-6-14/h7,11H,2-6H2,1H3,(H,12,13,15)
    • InChI Key: CZZGTZUJBSXVLV-UHFFFAOYSA-N
    • SMILES: O=C1C=C(C)N=C(N1)N1CCNCCC1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 321
  • Topological Polar Surface Area: 56.7

Experimental Properties

  • Density: 1.31±0.1 g/cm3(Predicted)
  • Boiling Point: 342.3±52.0 °C(Predicted)
  • pka: 11.11±0.50(Predicted)
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